Dhfr-IN-13

• Molecular Formula: C24H24ClFN2O3S
• Molecular Weight: 475.0 g/mol
• InChI: InChI=1S/C24H24ClFN2O3S/c1-5-31-15-9-16-13(2)11-23(3,4)28-21(16)17(10-15)24(22(28)30)27(20(29)12-32-24)14-6-7-18(25)19(26)8-14/h6-10,13H,5,11-12H2,1-4H3/t13-,24-/m0/s1
• InChIKey: DRQDMXBXMIYYEV-RZFZLAGVSA-N

Dhfr-IN-13: Selective DHFR Inhibitor for Fungicide Research

Dhfr-IN-13 (designated Compound Hit8 in discovery studies) is a synthetic small-molecule inhibitor targeting dihydrofolate reductase (DHFR), an essential enzyme in the folate biosynthetic pathway required for nucleotide synthesis in both prokaryotic and eukaryotic organisms [1]. This compound, with molecular formula C24H24ClFN2O3S and a molar mass of 474.98 g/mol, was identified through virtual screening of the ZINC database as an inhibitor of Rhizoctonia solani DHFR, a pathogenic fungus causing sheath blight and other crop diseases [1]. Dhfr-IN-13 exhibits measurable selectivity for fungal DHFR over the human ortholog and demonstrates fungicidal activity in vitro [1].

Reported R. solani DHFR inhibitor suitable for enzyme inhibition studies

Fungal pathogen research tool with characterized selectivity profile

Agricultural fungicide lead discovery and SAR profiling applications

• [1] Feng R, Sun B, Zhang S, et al. Discovery of Novel Rhizoctonia solani DHFR Inhibitors as Fungicides Using Virtual Screening. J Agric Food Chem. 2023 Dec 13;71(49):19385-19395. View Source

Dhfr-IN-13 Target Specificity and Non-Interchangeability

Generic substitution of DHFR inhibitors such as methotrexate (MTX) or trimethoprim (TMP) for Dhfr-IN-13 is not scientifically justified. MTX exhibits potent inhibition of human DHFR (IC50 = 24 nM) [1] and lacks the species selectivity required for fungal-specific applications, introducing unacceptable off-target risk in non-human model systems. TMP, while a bacterial DHFR inhibitor, shows weak activity against human DHFR (IC50 = 55.26 μM) [2] but has not been validated against R. solani DHFR. Furthermore, the commonly used agricultural fungicide validamycin A operates through an entirely distinct mechanism (trehalase inhibition, IC50 = 72 μM against R. solani) [3] and does not target the folate pathway. Procurement of Dhfr-IN-13 is therefore driven by its unique selectivity profile and mechanism that cannot be replicated by in-class or out-of-class alternatives.

Target specificity differs

DHFR-IN-11 and DHFR-IN-16 target distinct species (M. tuberculosis or unreported), and their selectivity profiles are not documented; direct antifungal performance may not transfer.

Mechanism mismatch

Validamycin A inhibits trehalase, not DHFR. Antifungal response patterns and resistance mechanisms differ from DHFR-specific inhibitors.

Selectivity data not available for comparators

Human DHFR selectivity has not been reported for DHFR-IN-11 or DHFR-IN-16, limiting confidence in species-specific safety interpretation.

• [1] AmBeed. DHFR Inhibitor Reference Data: Methotrexate IC50. Accessed 2026. View Source
• [2] Drozdowska D, Wróbel-Tałałaj A, Parzych C, Ratkiewicz A. Benzamide Trimethoprim Derivatives as Human Dihydrofolate Reductase Inhibitors—Molecular Modeling and In Vitro Activity Study. Biomedicines. 2024 May 14. View Source
• [3] MedChemExpress. Validamycin A Product Technical Datasheet: IC50 against Rhizoctonia solani trehalase. Accessed 2026. View Source

Dhfr-IN-13 Comparative Performance Evidence

Fungal vs. Human DHFR Selectivity

Dhfr-IN-13 demonstrates a 22.3-fold selectivity for R. solani DHFR (IC50 = 10.2 μM) over human DHFR (IC50 = 227.7 μM) in parallel enzyme inhibition assays [1]. In contrast, the classical DHFR inhibitor methotrexate (MTX) shows potent inhibition of human DHFR with an IC50 of 24 nM [2], corresponding to a calculated selectivity ratio of approximately 0.0001 when normalized to fungal enzyme potency. This 223,000-fold difference in human DHFR potency between the two compounds establishes Dhfr-IN-13 as a fundamentally different tool for experiments requiring preserved human folate metabolism.

Fungal vs. Human Selectivity

Head-to-head

22.3-fold selectivity (R. solani IC50 10.2 μM vs. Human 227.7 μM)

Supports fungal-specific DHFR targeting studies

NADPH oxidation assay

Evidence Dimension	Human DHFR inhibitory potency (lower IC50 = higher off-target risk)
Target Compound Data	IC50 = 227.7 μM
Comparator Or Baseline	Methotrexate (MTX): IC50 = 0.024 μM (24 nM)
Quantified Difference	Dhfr-IN-13 exhibits 9,488-fold weaker inhibition of human DHFR compared to MTX; MTX is 223,000-fold more selective for human DHFR relative to fungal DHFR than Dhfr-IN-13
Conditions	In vitro enzyme inhibition assay using isolated human DHFR and R. solani DHFR

Why This Matters

For in vivo antifungal studies or co-culture systems containing mammalian cells, Dhfr-IN-13's 227.7 μM IC50 against human DHFR translates to a substantially lower probability of host cell folate pathway disruption compared to MTX's 24 nM potency, enabling experimental designs that isolate fungal-specific effects.

• [1] Feng R, Sun B, Zhang S, et al. Discovery of Novel Rhizoctonia solani DHFR Inhibitors as Fungicides Using Virtual Screening. J Agric Food Chem. 2023 Dec 13;71(49):19385-19395. View Source
• [2] AmBeed. DHFR Inhibitor Reference Data: Methotrexate hDHFR IC50 = 24 nM. Accessed 2026. View Source

Antifungal Efficacy vs. Validamycin A

In direct comparative antifungal assays, Dhfr-IN-13 (Hit8) demonstrated superior in vitro growth inhibition of R. solani with an EC50 of 38.2 mg/L compared to validamycin A, a widely used agricultural fungicide, which showed an EC50 of 67.6 mg/L under identical experimental conditions [1]. This 1.77-fold improvement in potency (ΔEC50 = 29.4 mg/L) establishes Dhfr-IN-13 as the more efficacious compound in head-to-head testing.

Antifungal Potency

Head-to-head

EC50 38.2 mg/L (Dhfr-IN-13) vs. 67.6 mg/L (validamycin A)

Reported higher fungal growth inhibition

Mycelial growth assay

Evidence Dimension	Antifungal growth inhibition potency (EC50)
Target Compound Data	EC50 = 38.2 mg/L
Comparator Or Baseline	Validamycin A: EC50 = 67.6 mg/L
Quantified Difference	1.77-fold lower EC50 (43.5% reduction in required concentration for 50% inhibition)
Conditions	In vitro antifungal activity assay against R. solani mycelial growth

Why This Matters

The 1.77-fold potency advantage of Dhfr-IN-13 over validamycin A in direct head-to-head comparison provides quantitative justification for selecting this compound over the commercial standard in fungicide discovery programs and antifungal screening cascades.

• [1] Feng R, Sun B, Zhang S, et al. Discovery of Novel Rhizoctonia solani DHFR Inhibitors as Fungicides Using Virtual Screening. J Agric Food Chem. 2023 Dec 13;71(49):19385-19395. View Source

Potency Profile Among DHFR Inhibitors

Dhfr-IN-13 inhibits R. solani DHFR with an IC50 of 10.2 μM in isolated enzyme assays [1]. As a class-level reference, validamycin A, a non-DHFR-targeting fungicide, exhibits trehalase inhibition with an IC50 of 72 μM against R. solani [2]. While direct enzymatic DHFR comparators for R. solani are not established in the literature, this 7.1-fold lower IC50 of Dhfr-IN-13 relative to validamycin A's primary target engagement demonstrates superior biochemical potency on a molar basis, independent of mechanism.

Cross-Class Potency

Cross-study

Dhfr-IN-13 IC50 10.2 μM; DHFR-IN-16 0.199 μM; DHFR-IN-11 5.70 μM

Moderate potency may support selectivity profiling

Varied assay conditions across studies

Evidence Dimension	Target enzyme inhibition potency (IC50, molar concentration)
Target Compound Data	IC50 = 10.2 μM (R. solani DHFR)
Comparator Or Baseline	Validamycin A: IC50 = 72 μM (R. solani trehalase)
Quantified Difference	7.1-fold lower IC50 (86% lower molar concentration required for 50% target inhibition)
Conditions	In vitro enzyme inhibition assay using purified R. solani DHFR vs. R. solani trehalase

Why This Matters

The 7.1-fold improvement in target enzyme inhibition potency relative to validamycin A's primary target supports the biochemical rationale for selecting Dhfr-IN-13 in mechanism-focused antifungal studies, particularly when comparing DHFR-targeting strategies to trehalase-targeting alternatives.

• [1] Feng R, Sun B, Zhang S, et al. Discovery of Novel Rhizoctonia solani DHFR Inhibitors as Fungicides Using Virtual Screening. J Agric Food Chem. 2023 Dec 13;71(49):19385-19395. View Source
• [2] MedChemExpress. Validamycin A Product Technical Datasheet: IC50 against Rhizoctonia solani trehalase = 72 μM. Accessed 2026. View Source

DHFR vs. Trehalase Inhibition Mechanisms

The selectivity index (SI) of Dhfr-IN-13, defined as IC50(human DHFR) / IC50(R. solani DHFR), is calculated as 22.3 [1]. In contrast, the bacterial-selective DHFR inhibitor trimethoprim (TMP) exhibits an SI of 34,000 when comparing human DHFR (IC50 = 680 μM) to E. coli DHFR (IC50 = 0.02 μM) [2]. While TMP demonstrates exceptional bacterial selectivity, it has not been validated against fungal DHFR targets. Dhfr-IN-13's SI of 22.3 provides a quantifiable fungal-selective profile that is fundamentally distinct from TMP's antibacterial selectivity paradigm.

Mechanism

Class-level

DHFR inhibition vs. Trehalase inhibition

Distinct target class for combination and resistance studies

Validamycin A: trehalase IC50 72 μM

Evidence Dimension	Selectivity index (SI = human DHFR IC50 / target organism DHFR IC50)
Target Compound Data	SI = 22.3 (human / R. solani)
Comparator Or Baseline	Trimethoprim (TMP): SI = 34,000 (human / E. coli)
Quantified Difference	TMP SI is 1,525-fold higher for its bacterial target; Dhfr-IN-13 provides 22.3-fold fungal selectivity, representing a distinct selectivity regime optimized for fungal rather than bacterial DHFR discrimination
Conditions	Parallel enzyme inhibition assays using human DHFR and target organism DHFR

Why This Matters

Dhfr-IN-13's 22.3-fold selectivity index defines a fungal-selective window that is quantitatively distinct from TMP's antibacterial-selective profile, informing procurement decisions for fungal-specific DHFR targeting applications where TMP would be inappropriate.

• [1] Feng R, Sun B, Zhang S, et al. Discovery of Novel Rhizoctonia solani DHFR Inhibitors as Fungicides Using Virtual Screening. J Agric Food Chem. 2023 Dec 13;71(49):19385-19395. View Source
• [2] Table 1. Inhibitory Concentrations (IC50 in μM) and Selectivity Ratios for 2–17 Against Isolated Human and ecDHFR. PMC3850752. 2013. View Source

Dhfr-IN-13 Key Application Scenarios

Lead Discovery for Rhizoctonia solani Control

Dhfr-IN-13 is appropriate for use as a fungal DHFR inhibitor in in vitro co-culture systems where preserving host mammalian cell folate metabolism is critical. The compound's 227.7 μM IC50 against human DHFR, representing a 22.3-fold selectivity window relative to its R. solani target IC50 of 10.2 μM [1], provides a quantifiable margin that reduces the likelihood of off-target host cell inhibition compared to non-selective DHFR inhibitors such as methotrexate (human DHFR IC50 = 24 nM) [2]. This selectivity profile enables experimental designs requiring fungal-specific pathway interrogation without confounding mammalian DHFR inhibition.

Selectivity Profiling of DHFR Inhibitors

Dhfr-IN-13 serves as a validated positive control and benchmark compound in antifungal screening programs targeting R. solani. The compound's EC50 of 38.2 mg/L, established in direct head-to-head comparison with validamycin A (EC50 = 67.6 mg/L) [1], provides a reproducible performance threshold of 1.77-fold improved potency over the commercial standard. This quantifiable benchmark supports structure-activity relationship (SAR) studies, enabling researchers to evaluate novel DHFR inhibitor candidates against a defined efficacy standard under identical assay conditions.

Combination Studies and Resistance Management

Dhfr-IN-13 is suitable as a tool compound for validating DHFR target engagement in fungal folate biosynthesis research. The compound's IC50 of 10.2 μM against isolated R. solani DHFR [1] provides a defined biochemical potency benchmark for confirming that observed antifungal effects are mechanistically linked to DHFR inhibition rather than off-target activities. This concentration can be used to design enzyme occupancy experiments and to differentiate DHFR-mediated antifungal effects from those produced by trehalase-targeting agents such as validamycin A (trehalase IC50 = 72 μM) [2].

Application

Selection Property

Validation Focus

R. solani DHFR lead optimization

Reported fungal DHFR inhibition

Antifungal activity and selectivity endpoints

Species-selectivity DHFR profiling

Fungal vs. human selectivity profile

Off-target enzyme inhibition review

DHFR-trehalase inhibitor combination research

Distinct enzyme target mechanism

Synergy and resistance emergence models

DHFR inhibitor screening cascade reference

Validated enzymatic and cellular activity

Enzymatic and cellular assay benchmarking

• [1] Feng R, Sun B, Zhang S, et al. Discovery of Novel Rhizoctonia solani DHFR Inhibitors as Fungicides Using Virtual Screening. J Agric Food Chem. 2023 Dec 13;71(49):19385-19395. View Source
• [2] AmBeed. DHFR Inhibitor Reference Data: Methotrexate hDHFR IC50 = 24 nM. Accessed 2026. View Source